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Cat. No.: B062234 Get Quote

In-Depth Technical Guide: 2-methyl-1H-indol-4-
amine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-methyl-1H-indol-4-amine, a substituted indole derivative, holds potential as a valuable

building block in medicinal chemistry and drug discovery. The indole scaffold is a privileged

structure found in numerous biologically active compounds, including neurotransmitters,

alkaloids, and pharmaceuticals. The presence of a methyl group at the 2-position and an amine

group at the 4-position of the indole ring offers unique opportunities for chemical modification

and exploration of structure-activity relationships. This technical guide provides a

comprehensive overview of the available information on the structure, molecular weight, and

other physicochemical properties of 2-methyl-1H-indol-4-amine, along with a discussion of

general synthetic strategies and the broader biological context of aminoindoles.

Chemical Structure and Molecular Properties
The chemical structure of 2-methyl-1H-indol-4-amine is characterized by a bicyclic system

consisting of a benzene ring fused to a pyrrole ring, with a methyl substituent at the C2 position

and an amino group at the C4 position.

Molecular Structure:
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Structure of 2-methyl-1H-indol-4-amine

The key quantitative data for 2-methyl-1H-indol-4-amine are summarized in the table below. It

is important to note that while the molecular formula and weight are definitive, other physical

properties like melting and boiling points are not readily available in published literature and

may require experimental determination.

Property Value Source

CAS Number 182234-10-2 [1][2][3][4]

Molecular Formula C₉H₁₀N₂ [4][5]

Molecular Weight 146.19 g/mol [5]

Purity
98% (as available from

suppliers)
[6]

Physical State Not available [6]

Boiling Point Not available [6]

Melting Point Not available

Solubility Not available

Storage Room temperature [5]

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of 2-methyl-1H-indol-4-amine is

not extensively documented in publicly available literature. However, based on established

methods for the synthesis of substituted indoles, a plausible synthetic route can be proposed. A

common and versatile method is the Fischer indole synthesis.

Proposed Synthetic Workflow (Fischer Indole Synthesis):
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Generalized Fischer Indole Synthesis Workflow

Detailed Methodological Steps (Hypothetical):
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Formation of the Phenylhydrazone: (3-Nitrophenyl)hydrazine would be reacted with acetone

in the presence of a catalytic amount of acid (e.g., acetic acid) in a suitable solvent like

ethanol. The reaction mixture would be stirred, typically at room temperature, until the

formation of the corresponding phenylhydrazone is complete, which can be monitored by

thin-layer chromatography (TLC).

Fischer Indole Synthesis: The isolated phenylhydrazone would then be subjected to

cyclization under acidic conditions. This can be achieved using a variety of acids, such as

sulfuric acid, polyphosphoric acid, or Lewis acids like zinc chloride. The mixture is typically

heated to facilitate the[1][1]-sigmatropic rearrangement and subsequent cyclization to form

the indole ring. This step would yield 2-methyl-4-nitro-1H-indole.

Reduction of the Nitro Group: The final step involves the reduction of the nitro group at the 4-

position to an amine. This is a standard transformation in organic synthesis and can be

accomplished using various reducing agents. Common methods include the use of tin(II)

chloride in hydrochloric acid, or catalytic hydrogenation with hydrogen gas and a palladium

on carbon (Pd/C) catalyst.

Purification: The final product, 2-methyl-1H-indol-4-amine, would be purified using standard

laboratory techniques such as extraction, followed by column chromatography or

recrystallization to obtain the compound in high purity.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the scientific literature detailing the biological

activity or the precise signaling pathways modulated by 2-methyl-1H-indol-4-amine. However,

the broader class of indole derivatives is known to exhibit a wide range of pharmacological

properties, and this compound could serve as a key intermediate in the synthesis of novel

therapeutic agents.

The indole nucleus is a core component of many biologically active molecules and is often

considered a "privileged scaffold" in medicinal chemistry. The amino group at the 4-position

provides a handle for further chemical modifications, allowing for the generation of a library of

derivatives for screening against various biological targets.

Potential Areas of Pharmacological Interest:
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Neurotransmitter Receptor Modulation: The structural similarity of the indole core to

serotonin suggests that derivatives of 2-methyl-1H-indol-4-amine could potentially interact

with serotonin receptors or other neurotransmitter systems in the central nervous system.

Enzyme Inhibition: Many indole-containing compounds are known to be potent inhibitors of

various enzymes, such as kinases, which are critical in cell signaling pathways. The specific

substitution pattern of 2-methyl-1H-indol-4-amine could be explored for the development of

targeted enzyme inhibitors.

Antimicrobial and Antiviral Agents: The indole scaffold is present in several natural and

synthetic compounds with antimicrobial and antiviral activities.

Illustrative Signaling Pathway Involving Indole Derivatives (General):

While no specific pathway for 2-methyl-1H-indol-4-amine is known, the following diagram

illustrates a generalized kinase signaling pathway, a common target for indole-based inhibitors

in drug development.
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Generalized Kinase Signaling Pathway Targeted by Indole Derivatives

Conclusion
2-methyl-1H-indol-4-amine is a chemical entity with significant potential for the development

of novel, biologically active compounds. While specific experimental data on its physical

properties and biological functions are currently limited in the public domain, its structural

features make it an attractive starting point for medicinal chemistry campaigns. The general
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synthetic strategies outlined in this guide provide a foundation for its preparation in a laboratory

setting. Further research into the synthesis of its derivatives and their subsequent biological

evaluation is warranted to fully explore the therapeutic potential of this indole scaffold.

Professionals in drug development are encouraged to consider this molecule as a versatile

building block for creating new chemical entities targeting a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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